

CGP 35348: A Technical Guide for the Discerning Neuroscientist

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Cgp 35949
CAS No.: 111130-13-3
Cat. No.: B1668496

[Get Quote](#)

This guide provides an in-depth exploration of CGP 35348, a pivotal tool in neuroscience research. We will delve into its fundamental properties, mechanism of action, and its multifaceted applications in dissecting the complexities of the central nervous system. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this potent and selective GABA B receptor antagonist in their experimental paradigms.

The Molecular Identity and Physicochemical Properties of CGP 35348


CGP 35348, chemically known as (3-aminopropyl)(diethoxymethyl)phosphinic acid, is a selective and centrally active antagonist of the γ -aminobutyric acid type B (GABA B) receptor. [1][2] Its ability to cross the blood-brain barrier makes it an invaluable tool for in vivo studies.[1]

Property	Value	Source
Molecular Formula	C8H20NO4P	[1][3]
Molecular Weight	225.22 g/mol	[1][3]
CAS Number	123690-79-9	[1][3]
Appearance	White to off-white solid	[1]
Solubility	Soluble in water (≥ 20.9 mg/mL), insoluble in DMSO and EtOH	[1]
IC50	34 μ M (at GABA B receptor in rat cortical membranes)	[1][4][5]
Storage	Store at 4°C or room temperature, under desiccating conditions	[1]

Mechanism of Action: Unraveling the Inhibition of GABA B Receptor Signaling

CGP 35348 exerts its effects by competitively blocking GABA B receptors. These receptors are metabotropic, meaning they are G-protein coupled receptors (GPCRs) that, upon activation by the endogenous ligand GABA, initiate a signaling cascade.[1][6] This cascade primarily involves the inhibition of adenylyl cyclase and the modulation of ion channels, leading to a hyperpolarization of the neuron and a decrease in its excitability.[1][6]

By binding to the GABA B receptor without activating it, CGP 35348 prevents GABA from exerting its inhibitory effects.[6] This blockade leads to a disinhibition of neuronal circuits, making it a powerful tool to investigate the physiological roles of GABA B receptor-mediated signaling. Notably, CGP 35348 has a higher affinity for postsynaptic GABA B receptors compared to presynaptic autoreceptors.[4][7][8][9]



[Click to download full resolution via product page](#)

Caption: Mechanism of CGP 35348 at the synapse.

Applications in Neuroscience Research: A Versatile Tool

CGP 35348 has been instrumental in elucidating the role of GABA B receptors in a wide array of neurological processes.

Synaptic Plasticity and Long-Term Potentiation (LTP)

The modulation of synaptic strength, such as LTP, is a fundamental mechanism for learning and memory. CGP 35348 has been shown to facilitate LTP in the hippocampus, a brain region critical for these functions.^[10] However, its effect is dependent on the stimulation parameters used to induce LTP. For instance, it facilitates LTP induced by non-primed tetanic stimulation but can impair it following primed burst stimulation.^[10] This highlights the nuanced role of GABA B receptors in metaplasticity. Studies have demonstrated that the facilitatory effects of CGP 35348 on memory can parallel its effects on LTP induced by theta burst stimulation (TBS).^{[4][7][9]}

Epilepsy and Seizure Modulation

Given the inhibitory nature of GABAergic signaling, it is no surprise that GABA B receptors are implicated in the pathophysiology of epilepsy. CGP 35348 has been shown to block spike-wave bursts in animal models of absence epilepsy.[11] Research indicates that GABA B receptors play a significant role in the generation and, importantly, the arrest of cortical seizures.[12] The administration of CGP 35348 has been observed to markedly increase the duration of epileptic afterdischarges in developing rats.[12]

Learning and Memory

The role of GABA B receptors in cognitive functions has been extensively investigated using CGP 35348. Studies in rodents suggest that blockade of GABA B receptors can enhance cognitive performance.[13] For example, CGP 35348 has been shown to improve spatial learning and memory in mice, particularly in models of neonatal brain damage.[2][8][14] However, the effects on memory can be dose-dependent, with intermediate doses showing enhancement while very low or high concentrations do not, mirroring the bell-shaped dose-response curve observed for TBS-induced LTP.[7][9]

Drug Addiction and Reward Pathways

GABA B receptors are involved in modulating the brain's reward system and have been investigated as potential targets for addiction therapies.[15] CGP 35348 has been used to study the involvement of GABA B receptors in the effects of drugs of abuse. For instance, it can antagonize the decrease in locomotor activity and the increase in forebrain dopamine levels induced by gamma-hydroxybutyrate (GHB) and baclofen.[16]

Experimental Protocols and Methodologies


The following are representative protocols for the use of CGP 35348 in common neuroscience research paradigms.

In Vitro Electrophysiology: Hippocampal Slice Preparation

This protocol outlines the use of CGP 35348 to study its effects on synaptic transmission and plasticity in acute hippocampal slices.

Step-by-Step Methodology:

- **Slice Preparation:** Prepare 300-400 μm thick transverse hippocampal slices from a rodent brain in ice-cold, oxygenated (95% O_2 / 5% CO_2) artificial cerebrospinal fluid (aCSF).
- **Recovery:** Allow slices to recover for at least 1 hour in an interface or submerged chamber containing oxygenated aCSF at room temperature.
- **Recording:** Transfer a slice to the recording chamber and perfuse with oxygenated aCSF at a constant flow rate. Obtain stable baseline recordings of field excitatory postsynaptic potentials (fEPSPs) in the CA1 region by stimulating the Schaffer collaterals.
- **CGP 35348 Application:** After establishing a stable baseline, switch to aCSF containing the desired concentration of CGP 35348 (e.g., 10-100 μM).[\[1\]](#)[\[5\]](#)
- **LTP Induction:** Following drug application, induce LTP using a high-frequency stimulation (HFS) or theta-burst stimulation (TBS) protocol.
- **Data Analysis:** Monitor and record the fEPSP slope for at least 60 minutes post-induction. Compare the magnitude of LTP in the presence and absence of CGP 35348.



[Click to download full resolution via product page](#)

Caption: Workflow for in vitro electrophysiology with CGP 35348.

In Vivo Behavioral Assessment: Morris Water Maze

This protocol describes the use of CGP 35348 to assess its impact on spatial learning and memory in rodents.

Step-by-Step Methodology:

- **Animal Preparation:** Acclimate animals to the testing room and handling for several days prior to the experiment.
- **Drug Administration:** Administer CGP 35348 via intraperitoneal (i.p.) injection at a predetermined dose (e.g., 1-100 mg/kg) 30 minutes before the training session.^{[7][9][14]} A control group should receive a vehicle injection (e.g., saline).
- **Acquisition Phase:** For 5-7 consecutive days, conduct training trials where the animal must find a hidden platform in a circular pool of opaque water. Record the latency to find the platform and the path taken.
- **Probe Trial:** 24 hours after the final training session, remove the platform and allow the animal to swim freely for 60 seconds. Record the time spent in the target quadrant where the platform was previously located.
- **Data Analysis:** Compare the escape latencies during the acquisition phase and the time spent in the target quadrant during the probe trial between the CGP 35348-treated and control groups.

In Vivo Microdialysis

This protocol outlines the use of in vivo microdialysis to measure the effect of CGP 35348 on extracellular neurotransmitter levels in a specific brain region.

Step-by-Step Methodology:

- **Probe Implantation:** Surgically implant a microdialysis probe into the target brain region (e.g., hippocampus, prefrontal cortex) of an anesthetized animal.
- **Recovery:** Allow the animal to recover from surgery for at least 24 hours.
- **Perfusion and Baseline Collection:** On the day of the experiment, perfuse the microdialysis probe with aCSF at a low flow rate (e.g., 1-2 $\mu\text{L}/\text{min}$).^[17] Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).
- **CGP 35348 Administration:** Administer CGP 35348 either systemically (i.p.) or locally through the microdialysis probe (reverse dialysis).^[18]

- **Sample Collection:** Continue to collect dialysate samples for a designated period following drug administration.
- **Neurotransmitter Analysis:** Analyze the concentration of neurotransmitters of interest (e.g., glutamate, GABA, dopamine) in the dialysate samples using techniques such as high-performance liquid chromatography (HPLC) or mass spectrometry.[\[19\]](#)
- **Data Analysis:** Express neurotransmitter levels as a percentage of the baseline and compare the changes between the pre- and post-drug administration periods.

Pharmacokinetics and In Vivo Considerations

CGP 35348 is known to be brain penetrant following systemic administration.[\[1\]](#)[\[4\]](#) In vivo studies in rats have shown that intraperitoneal injections of 30 mg/kg have moderate effects on postsynaptic GABA B receptors, with a nearly complete antagonism observed at 100 mg/kg.[\[7\]](#)[\[9\]](#) It is important to note that at higher doses (>300 mg/kg), side effects such as ataxia have been reported.[\[7\]](#)[\[9\]](#) Gender-specific effects of CGP 35348 on blood chemistry and behavior have also been observed in mice, highlighting the importance of considering sex as a biological variable in experimental design.[\[20\]](#)

Conclusion and Future Directions

CGP 35348 remains a cornerstone pharmacological tool for investigating the multifaceted roles of GABA B receptors in the central nervous system. Its selectivity and central activity have enabled significant advances in our understanding of synaptic plasticity, epilepsy, cognition, and addiction. Future research could focus on leveraging this compound to explore the therapeutic potential of GABA B receptor modulation in a wider range of neurological and psychiatric disorders. Furthermore, its use in conjunction with advanced techniques such as optogenetics and in vivo imaging will undoubtedly continue to yield novel insights into the intricate workings of the brain.

References

- Olpe, H. R., Karlsson, G., Pozza, M. F., et al. (1990). CGP 35348: a centrally active blocker of GABAB receptors. *European Journal of Pharmacology*, 187(1), 27-38. [\[Link\]](#)

- Staubli, U., Scafidi, J., & Chun, D. (1999). GABAB receptor antagonism: facilitatory effects on memory parallel those on LTP induced by TBS but not HFS. *The Journal of Neuroscience*, 19(11), 4609-4615. [\[Link\]](#)
- Gillani, Q., Jamil, K., & Mirza, B. (2014). CGP 35348, GABAB receptor antagonist, has a potential to improve neuromuscular coordination and spatial learning in albino mouse following neonatal brain damage. *BioMed Research International*, 2014, 295215. [\[Link\]](#)
- Mott, D. D., & Lewis, D. V. (1991). Stimulation parameters determine role of GABAB receptors in long-term potentiation. *Experientia*, 47(5), 487-490. [\[Link\]](#)
- Gillani, Q., Jamil, K., & Mirza, B. (2014). Effect of GABAB receptor antagonist (CGP35348) on learning and memory in albino mice. *Journal of the Neurological Sciences*, 336(1-2), 113-117. [\[Link\]](#)
- Staubli, U., Scafidi, J., & Chun, D. (1999). GABAB Receptor Antagonism: Facilitatory Effects on Memory Parallel Those on LTP Induced by TBS but Not HFS. *Journal of Neuroscience*, 19(11), 4609–4615. [\[Link\]](#)
- Sleight, A. J., & Rebec, G. V. (1996). The selective GABAB antagonist CGP-35348 blocks spike-wave bursts in the cholesterol synthesis rat absence epilepsy model. *Brain Research*, 729(2), 147-150. [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 107699, Cgp 35348. Retrieved February 23, 2026, from [\[Link\]](#).
- Mareš, P., & Liptáková, S. (2010). GABA-B receptor antagonist CGP 35348 interferes with an arrest of cortical epileptic afterdischarges in developing rats. *Epilepsy Research*, 92(2-3), 125-133. [\[Link\]](#)
- Olpe, H. R., Karlsson, G., Pozza, M. F., et al. (1990). CGP 35348: a centrally active blocker of GABAB receptors. *European journal of pharmacology*, 187(1), 27–38. [\[Link\]](#)
- Gillani, Q., Jamil, K., & Mirza, B. (2014). CGP 35348, GABAB Receptor Antagonist, Has a Potential to Improve Neuromuscular Coordination and Spatial Learning in Albino Mouse following Neonatal Brain Damage. *BioMed research international*, 2014, 295215. [\[Link\]](#)

- Bowery, N. G. (1997). GABAB receptor agonists and antagonists: pharmacological properties and therapeutic possibilities. *Expert Opinion on Investigational Drugs*, 6(10), 1319-1325. [\[Link\]](#)
- Prisco, S., L'amore, M., & De Sarro, G. (1997). In vivo microdialysis study of GABA(A) and GABA(B) receptors modulating the glutamate receptor/NO/cyclic GMP pathway in the rat hippocampus. *Neuropharmacology*, 36(10), 1405-15. [\[Link\]](#)
- Staubli, U., Scafidi, J., & Chun, D. (1999). GABAB Receptor Antagonism: Facilitatory Effects on Memory Parallel Those on LTP Induced by TBS but Not HFS. *Journal of Neuroscience*, 19(11), 4609-4615. [\[Link\]](#)
- PatSnap. (2024, June 21). What are GABAB receptor antagonists and how do they work?. *Synapse*. [\[Link\]](#)
- Malcangio, M., Ghelardini, C., Giotti, A., Malmberg-Aiello, P., & Bartolini, A. (1991). CGP 35348, a new GABAB antagonist, prevents antinociception and muscle-relaxant effect induced by baclofen. *British journal of pharmacology*, 103(2), 1303–1308. [\[Link\]](#)
- Brucato, F. H., Morrisett, R. A., Wilson, W. A., & Swartzwelder, H. S. (1992). The GABAB receptor antagonist, CGP-35348, inhibits paired-pulse disinhibition in the rat dentate gyrus in vivo. *Brain research*, 588(1), 150–153. [\[Link\]](#)
- Patsnap. (2024, June 21). What are GABAB receptor antagonists and how do they work?. *Synapse*. [\[Link\]](#)
- Shahrzad, P., & Nasser, N. (2015). GABA_B Receptor Antagonist (CGP35348) Improves Testosterone Induced Spatial Acquisition Impairment in Adult Male Rat. *Journal of Behavioral and Brain Science*, 5, 491-502. [\[Link\]](#)
- Engberg, G., & Nissbrandt, H. (1993). The GABAB-receptor antagonist, CGP 35348, antagonises gamma-hydroxybutyrate- and baclofen-induced alterations in locomotor activity and forebrain dopamine levels in mice. *Naunyn-Schmiedeberg's archives of pharmacology*, 348(4), 363–367. [\[Link\]](#)
- Koek, W., Mercer, S. L., Coop, A., & France, C. P. (2009). Behavioral effects of γ -hydroxybutyrate, its precursor γ -butyrolactone, and GABAB receptor agonists: time course

and differential antagonism by the GABAB receptor antagonist 3-aminopropyl(diethoxymethyl)phosphinic acid (CGP35348). The Journal of pharmacology and experimental therapeutics, 330(3), 876–883. [\[Link\]](#)

- Froestl, W. (2010). Chemistry and pharmacology of GABAB receptor ligands. Advances in pharmacology (San Diego, Calif.), 58, 19–62. [\[Link\]](#)
- Wang, Y., Liu, Y., Li, Y., et al. (2017). Effects of GABAB receptors in the insula on recognition memory observed with intellicage. BMC Neuroscience, 18, 42. [\[Link\]](#)
- Shahmoradi, A., Alaei, H., & Naghdi, N. (2016). GABAB Receptor Blockade Prevents Antiepileptic Action of Ghrelin in the Rat Hippocampus. Basic and clinical neuroscience, 7(4), 323–330. [\[Link\]](#)
- Li, G., You, L., & Chen, L. (2025). GABAB Receptor: Structure, Biological Functions, and Therapy for Diseases. Medicinal Research Reviews. [\[Link\]](#)
- Du, Y., & Kennedy, R. T. (2024). Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. Analyst, 149(6), 1475-1483. [\[Link\]](#)
- protocols.io. (2024). In vivo microdialysis for striatal DA release. [\[Link\]](#)
- Gillani, Q., Jamil, K., & Mirza, B. (2014). INTRAPERITONEAL INJECTION OF GABA B RECEPTOR ANTAGONIST (CGP 35348) FOLLOWING NEONATAL BRAIN DAMAGE AFFECTS THE BLOOD CHEMISTRY IN ALBINO MICE. Journal of Animal and Plant Sciences, 24(5), 1493-1498. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. apexbt.com [\[apexbt.com\]](#)

- [2. medchemexpress.com \[medchemexpress.com\]](https://www.medchemexpress.com)
- [3. Cgp 35348 | C₈H₂₀NO₄P | CID 107699 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](https://pubchem.ncbi.nlm.nih.gov/compound/C8H20NO4P)
- [4. CGP 35348 | GABAB Receptors | Tocris Bioscience \[tocris.com\]](https://www.tocris.com)
- [5. CGP 35348: a centrally active blocker of GABAB receptors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [6. What are GABAB receptor antagonists and how do they work? \[synapse.patsnap.com\]](https://synapse.patsnap.com)
- [7. jneurosci.org \[jneurosci.org\]](https://www.jneurosci.org)
- [8. CGP 35348, GABAB Receptor Antagonist, Has a Potential to Improve Neuromuscular Coordination and Spatial Learning in Albino Mouse following Neonatal Brain Damage - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [9. jneurosci.org \[jneurosci.org\]](https://www.jneurosci.org)
- [10. Stimulation parameters determine role of GABAB receptors in long-term potentiation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [11. The selective GABAB antagonist CGP-35348 blocks spike-wave bursts in the cholesterol synthesis rat absence epilepsy model - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [12. GABA-B receptor antagonist CGP 35348 interferes with an arrest of cortical epileptic afterdischarges in developing rats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [13. tandfonline.com \[tandfonline.com\]](https://www.tandfonline.com)
- [14. Effect of GABAB receptor antagonist \(CGP35348\) on learning and memory in albino mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [15. GABAB Receptor: Structure, Biological Functions, and Therapy for Diseases - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [16. The GABAB-receptor antagonist, CGP 35348, antagonises gamma-hydroxybutyrate- and baclofen-induced alterations in locomotor activity and forebrain dopamine levels in mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [17. protocols.io \[protocols.io\]](https://www.protocols.io)
- [18. In vivo microdialysis study of GABA\(A\) and GABA\(B\) receptors modulating the glutamate receptor/NO/cyclic GMP pathway in the rat hippocampus - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/107699/)
- [19. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - Analyst \(RSC Publishing\) \[pubs.rsc.org\]](https://pubs.rsc.org)
- [20. thejaps.org.pk \[thejaps.org.pk\]](https://www.thejaps.org.pk)

- To cite this document: BenchChem. [CGP 35348: A Technical Guide for the Discerning Neuroscientist]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1668496/docs#cgp-35348-a-technical-guide-for-the-discerning-neuroscientist\]](https://www.benchchem.com/product/b1668496/docs#cgp-35348-a-technical-guide-for-the-discerning-neuroscientist)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)